Cas no 1189919-69-4 (2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole)

• Product Name: 2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole
• CAS No: 1189919-69-4
• CID: 4554018
• Update Time: 2025-06-20

2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole
• 2-Butyl-d3-4-chloro-5-[(phenylmethoxy)methyl]-1H-imidazole
• 2-Butyl-d3-5-chloro-4-[(phenylmethoxy)methyl]-1H-imidazole

• SMILES： c1(CCCC)nc(COCc2ccccc2)c(Cl)n1

Additional information on 2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole

Introduction to Compound with CAS No. 1189919-69-4 and Product Name: 2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole

The compound identified by the CAS number 1189919-69-4 and the product name 2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the imidazole class, a heterocyclic organic compound that has garnered considerable attention due to its diverse biological activities. The specific substitution pattern in its molecular structure, featuring a butyl-d3 group, a 4-chloro substituent, and a 5-benzyloxymethyl moiety, imparts unique chemical and pharmacological properties that make it a valuable candidate for further research and development.

Imidazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the 4-chloro group in this compound enhances its binding affinity to biological targets, while the benzyloxymethyl substituent introduces a hydrophobic region that can influence solubility and metabolic stability. The use of deuterated (d3) butyl groups allows for isotope labeling studies, which are crucial for understanding metabolic pathways and drug interactions at the molecular level.

Recent research in medicinal chemistry has highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications in the imidazole ring can significantly alter pharmacokinetic and pharmacodynamic properties. For instance, the introduction of electron-withdrawing groups such as chlorine atoms can enhance reactivity and binding interactions with enzymes and receptors. The 2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole compound exemplifies this trend by combining multiple functional groups that optimize both bioavailability and target specificity.

In particular, the 5-benzyloxymethyl group serves as a protecting group for hydroxyl or amine functionalities, allowing for selective modifications during synthetic pathways. This feature is particularly useful in multi-step organic synthesis where regioselectivity is paramount. Additionally, the deuterated butyl group (d3) provides a means to track metabolic degradation pathways without interfering with natural isotopic abundance, making it an invaluable tool in pharmacokinetic studies.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, alkylation, and protection-deprotection strategies. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) has further refined purification processes, ensuring that the final product meets stringent analytical standards.

From a pharmaceutical perspective, the 2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole compound shows promise in several therapeutic areas. Its structural motifs are reminiscent of known bioactive molecules, suggesting potential applications in drug discovery programs targeting neurological disorders, infectious diseases, and cancer. Preclinical studies have begun to explore its efficacy in inhibiting specific enzymes implicated in disease pathogenesis. For example, its interaction with protein kinases has been investigated as a potential therapeutic strategy for oncological applications.

The benzyloxymethyl group also opens avenues for further derivatization, allowing chemists to explore new analogs with tailored properties. By systematically modifying substituents on the imidazole ring or introducing additional functional groups, researchers can fine-tune pharmacological profiles to achieve desired therapeutic outcomes. This flexibility makes compounds like 2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole indispensable tools in modern drug design.

Moreover, computational modeling has played an increasingly important role in understanding the molecular interactions of this compound. Molecular dynamics simulations have been used to predict binding affinities and identify key interaction sites with biological targets. These insights have guided experimental efforts toward optimizing lead compounds for clinical development. The integration of computational chemistry with traditional synthetic methodologies has accelerated the pace of discovery in pharmaceutical research.

In conclusion, the compound with CAS No. 1189919-69-4 and product name 2-Butyl-d3-4-chloro-5-benzyloxymethyl-1H-imidazole represents a significant contribution to the field of medicinal chemistry. Its unique structural features offer multiple advantages for drug development, including enhanced binding affinity, metabolic stability, and versatility in synthetic transformations. As research continues to uncover new biological activities and therapeutic applications, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.